Cas no 21900-23-2 (3,4-dimethylbenzoyl chloride)

3,4-dimethylbenzoyl chloride structure
3,4-dimethylbenzoyl chloride structure
Product Name:3,4-dimethylbenzoyl chloride
CAS No:21900-23-2
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD00045219
CID:252785
PubChem ID:2758535
Update Time:2025-04-19

3,4-dimethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3,4-dimethyl-
    • 3,4-DIMETHYLBENZENE-1-CARBONYL CHLORIDE
    • 3,4-DIMETHYLBENZOYL CHLORIDE
    • 3,4-DIMETHYL-BENZOYL CHLORIDE
    • 3,4-dimethylbenzoic acid chloride
    • 3,4-Dimethyl-benzoylchlorid
    • 4-(Chlorocarbonyl)-o-xylene
    • 4-(Chloroformyl)-o-xylene
    • 3, 4-dimethylbenzoyl chloride
    • WAA90023
    • Benzoyl chloride, 3,4-dimethyl-
    • 3,4-DIMETHYLBENZENE-1-CARBONYLCHLORIDE
    • MFCD00045219
    • AKOS009158041
    • FT-0614369
    • SCHEMBL40769
    • F2190-0043
    • RGAKSNQOIIYQRM-UHFFFAOYSA-N
    • 21900-23-2
    • DTXSID80374377
    • 3,4-dimethylbenzoyl chloride
    • MDL： MFCD00045219
    • Inchi： 1S/C9H9ClO/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3
    • InChI Key： RGAKSNQOIIYQRM-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 168.03400
  • Monoisotopic Mass: 168.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Boiling Point: 126 °C
  • PSA: 17.07000
  • LogP: 2.68240

3,4-dimethylbenzoyl chloride Security Information

  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 34-36
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Safety Term：S26-S36/37/39

3,4-dimethylbenzoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-dimethylbenzoyl chloride Pricemore >>

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abcr
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